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Compound of Interest

Compound Name: Formamide-13C

Cat. No.: B1339986

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical characteristics of
Formamide-13C, an isotopically labeled organic compound crucial for a variety of research
applications, including metabolic studies and the synthesis of labeled pharmaceuticals.[1] This
document details its physical properties, outlines standard experimental methodologies for their
determination, and visualizes its role in significant biochemical pathways.

Core Physical and Chemical Properties

Formamide-13C, with the chemical formula H3CONHez, is the isotopically labeled version of
formamide where the carbon atom is the 13C isotope. This labeling provides a powerful tool for
tracing the metabolic fate of formamide and its derivatives in biological systems.

Summary of Physical Data

The key physical and chemical properties of Formamide-13C are summarized in the table
below for easy reference and comparison.
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Property Value

Molecular Formula H13CONH:2

Molecular Weight 46.03 g/mol
Appearance Colorless liquid
Density 1.159 g/mL at 25 °C
Melting Point 2-3°C

Boiling Point 210 °C (decomposes)
Flash Point 152 °C

Refractive Index n20/D 1.447

CAS Number 51284-91-4

Experimental Protocols for Physical
Characterization

The accurate determination of the physical properties of Formamide-13C is essential for its
application in research and development. The following sections detail the standard
experimental methodologies for measuring the key physical characteristics outlined above.

Melting Point Determination

The melting point of a substance is a critical indicator of its purity. For a crystalline solid, a
sharp melting point range (typically 0.5-1.0°C) is indicative of high purity, while impurities tend
to depress and broaden the melting range.

Methodology: Capillary Method

o Sample Preparation: A small amount of the solidified Formamide-13C is introduced into a
thin-walled capillary tube, which is then sealed at one end. The sample is packed down to
the bottom of the tube.
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Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used. The
capillary tube containing the sample is placed in the apparatus adjacent to a calibrated
thermometer.

Heating: The sample is heated at a slow, controlled rate (approximately 1-2°C per minute) as
it approaches its expected melting point.

Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes liquid are recorded. This range represents the melting
point of the substance.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distilling
flask, a condenser, a receiving flask, and a thermometer. A few boiling chips are added to the
distilling flask to ensure smooth boiling.

Heating: The Formamide-13C sample is placed in the distilling flask and heated gently.

Temperature Measurement: The thermometer bulb is positioned so that its top is level with
the side arm of the distilling flask, ensuring that the recorded temperature is that of the vapor
in equilibrium with the boiling liquid.

Observation: The temperature is recorded when the liquid is boiling steadily and a consistent
distillation rate is observed. The barometric pressure should also be recorded, as the boiling
point is pressure-dependent.

Density Measurement

Density is the mass per unit volume of a substance and is an important physical property for

material characterization.

Methodology: Pycnometer Method
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e Apparatus: A pycnometer, a glass flask with a precise and known volume, is used.

o Measurement of Empty Pycnometer Mass: The pycnometer is thoroughly cleaned, dried, and
its mass is accurately measured.

o Measurement with Sample: The pycnometer is filled with Formamide-13C, ensuring no air
bubbles are trapped. The mass of the filled pycnometer is then measured.

o Calculation: The mass of the Formamide-13C is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the sample by the known volume of the pychometer. The measurement
should be performed at a constant, recorded temperature.

Spectroscopic Analysis

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy is a powerful technique for determining the carbon framework of a
molecule. For Formamide-13C, it provides a definitive confirmation of the isotopic labeling.

Methodology:

o Sample Preparation: A small amount of Formamide-13C is dissolved in a deuterated solvent
(e.g., CDCIs) in an NMR tube. A reference standard, such as tetramethylsilane (TMS), is
often added.

o Data Acquisition: The NMR tube is placed in the spectrometer, and the 13C NMR spectrum is
acquired. Proton decoupling is typically used to simplify the spectrum, resulting in a single
peak for each unique carbon atom.

o Spectral Analysis: The chemical shift of the single peak in the 13C NMR spectrum of
Formamide-13C confirms the presence and position of the 13C label.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.
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Methodology: Thin Film Method

o Sample Preparation: A drop of liquid Formamide-13C is placed between two salt plates
(e.g., NaCl or KBr), which are transparent to infrared radiation. The plates are pressed

together to form a thin film of the sample.

o Data Acquisition: The salt plates are placed in the sample holder of an IR spectrometer, and

the spectrum is recorded.

o Spectral Analysis: The resulting IR spectrum will show absorption bands corresponding to

the various vibrational modes of the bonds within the Formamide-13C molecule, such as the
C=0 stretch, N-H stretch, and C-N stretch.

Role in Prebiotic Synthesis of Purines

Formamide is a key molecule in prebiotic chemistry, hypothesized to be a precursor for the

synthesis of essential biomolecules, including nucleic acid bases. The use of Formamide-13C

allows for the tracing of the carbon atom through these synthetic pathways. One of the most

significant of these is the formation of purines.
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Prebiotic synthesis of purines from Formamide-13C.

The diagram above illustrates a simplified pathway for the prebiotic synthesis of purines, where

Formamide-13C serves as a key starting material. Through a series of reactions, including
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dehydration and condensation, the 13C-labeled carbon from formamide is incorporated into the
purine ring structure, forming the backbone of essential nucleobases like adenine and guanine.
This ability to trace the isotopic label provides invaluable insights into the origins of life's
fundamental building blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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